Cas no 886917-98-2 (5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole)

5-Chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole is a structurally complex heterocyclic compound featuring a benzothiazole core substituted with a chloro group at the 5-position and a methyl group at the 4-position. The piperazine moiety, functionalized with a 3,5-dimethoxybenzoyl group, enhances its potential as an intermediate in pharmaceutical synthesis. This compound exhibits notable stability and reactivity, making it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors or other biologically active molecules. Its well-defined molecular architecture allows for precise modifications, facilitating targeted research in drug discovery and biochemical studies. The presence of electron-donating methoxy groups further influences its electronic properties, contributing to its utility in specialized synthetic pathways.

5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole structure

886917-98-2 structure

Product Name:5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole

CAS No:886917-98-2

MF:C₂₁H₂₂ClN₃O₃S

MW:431.93568277359

CID:5477045

Update Time:2025-05-27

5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- [4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone
- 5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole
- Inchi： 1S/C21H22ClN3O3S/c1-13-17(22)4-5-18-19(13)23-21(29-18)25-8-6-24(7-9-25)20(26)14-10-15(27-2)12-16(11-14)28-3/h4-5,10-12H,6-9H2,1-3H3
- InChI Key： BYDVXIGDDDELSQ-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2=NC3=C(C)C(Cl)=CC=C3S2)CC1)(C1=CC(OC)=CC(OC)=C1)=O

5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2637-0454-2μmol	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2637-0454-5μmol	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2637-0454-10μmol	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2637-0454-20μmol	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2637-0454-1mg	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2637-0454-2mg	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2637-0454-3mg	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2637-0454-4mg	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2637-0454-5mg	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2637-0454-10mg	5-chloro-2-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-4-methyl-1,3-benzothiazole	886917-98-2	90%+	10mg	$79.0	2023-05-16

5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole

Comprehensive Overview of 5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole (CAS No. 886917-98-2)

5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole (CAS No. 886917-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a piperazine moiety and dimethoxybenzoyl group in its structure enhances its versatility, making it a subject of interest in drug discovery and development.

The molecular formula of 5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole reflects its complex architecture, which combines a chloro substituent, a methyl group, and a benzothiazole core. These functional groups contribute to its physicochemical properties, such as solubility, stability, and reactivity, which are critical for its potential applications. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the compound has been explored for its potential in addressing neurodegenerative diseases and cancer, two of the most pressing health challenges today. Its ability to interact with specific enzymes or receptors involved in disease pathways has made it a candidate for further preclinical studies. For instance, the dimethoxybenzoyl group is known to enhance binding affinity to certain protein targets, while the piperazine ring improves pharmacokinetic properties like bioavailability.

The synthesis of 5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole involves multi-step organic reactions, including amide coupling and cyclization, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research purposes. The compound's CAS No. 886917-98-2 serves as a unique identifier in chemical databases, facilitating its retrieval and study.

From an industrial perspective, the demand for benzothiazole derivatives like this compound is rising due to their applications in material science and agrochemicals. Its structural motifs are also being investigated for their potential in fluorescent probes and sensors, aligning with the trend toward smart materials and diagnostics. The integration of AI-driven drug discovery tools has further accelerated the exploration of such compounds, enabling researchers to predict their bioactivity and optimize their designs.

In conclusion, 5-chloro-2-4-(3,5-dimethoxybenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole (CAS No. 886917-98-2) represents a promising candidate for multidisciplinary research. Its unique chemical structure, combined with its potential therapeutic and industrial applications, makes it a valuable subject for ongoing and future studies. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most challenging health and technological issues of our time.